N-(4-bromophenyl)-6-methylpyrimidin-4-amine

• IUPAC Name: N-(4-bromophenyl)-6-methylpyrimidin-4-amine
• InChI: InChI=1S/C11H10BrN3/c1-8-6-11(14-7-13-8)15-10-4-2-9(12)3-5-10/h2-7H,1H3,(H,13,14,15)
• InChI Key: XPCJYZGTVXZRES-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=N1)NC2=CC=C(C=C2)Br
• Molecular Formula: C11H10BrN3
• Molecular Weight: 264.12 g/mol

Description

N-(4-bromophenyl)-6-methylpyrimidin-4-amine, also known as 4-BPA, is a chemical compound that is commonly used in scientific research. It is a pyrimidine derivative that has a bromine atom attached to the phenyl ring at the 4-position. This compound has been found to have various applications in the field of medicinal chemistry, particularly in the development of new drugs for the treatment of cancer and other diseases.

Mechanism of Action

The mechanism of action of N-(4-bromophenyl)-6-methylpyrimidin-4-amine is not fully understood. However, it has been proposed that this compound targets the DNA synthesis pathway in cancer cells, which is essential for their growth and proliferation. It is believed that N-(4-bromophenyl)-6-methylpyrimidin-4-amine inhibits the activity of thymidylate synthase, an enzyme that is involved in the synthesis of DNA. This leads to the accumulation of DNA damage and ultimately triggers apoptosis in cancer cells.
Biochemical and Physiological Effects
In addition to its anticancer properties, N-(4-bromophenyl)-6-methylpyrimidin-4-amine has also been found to have other biochemical and physiological effects. For example, it has been shown to inhibit the activity of protein kinase C, an enzyme that is involved in various signaling pathways in the body. This compound has also been found to have anti-inflammatory and analgesic properties, which may have potential applications in the treatment of inflammatory diseases such as arthritis.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(4-bromophenyl)-6-methylpyrimidin-4-amine in lab experiments is its high potency and selectivity against cancer cells. This makes it a valuable tool for studying the mechanisms of cancer cell growth and proliferation. However, one limitation of this compound is its low solubility in aqueous solutions, which can make it difficult to work with in certain experimental setups.

Future Directions

There are several potential future directions for research on N-(4-bromophenyl)-6-methylpyrimidin-4-amine. One area of interest is the development of new analogs of this compound with improved potency and selectivity against cancer cells. Another potential direction is the investigation of the mechanism of action of this compound in more detail, which could provide insights into the development of new cancer therapies. Additionally, the anti-inflammatory and analgesic properties of this compound could be further explored for potential applications in the treatment of inflammatory diseases.

Scientific Research Applications

N-(4-bromophenyl)-6-methylpyrimidin-4-amine has been extensively studied for its potential as a therapeutic agent in the treatment of cancer. It has been found to exhibit potent antiproliferative activity against various cancer cell lines, including breast, lung, and colon cancer. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells, which is a key mechanism for the elimination of cancer cells.